Cas no 1807270-76-3 (Methyl 2-chloro-6-nitropyridine-4-acetate)

• Product Name: Methyl 2-chloro-6-nitropyridine-4-acetate
• CAS No: 1807270-76-3
• MF: C₈H₇ClN₂O₄
• MW: 230.605180978775
• CID: 4903189
• Update Time: 2025-07-24

Methyl 2-chloro-6-nitropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-6-nitropyridine-4-acetate

• Inchi： 1S/C8H7ClN2O4/c1-15-8(12)4-5-2-6(9)10-7(3-5)11(13)14/h2-3H,4H2,1H3
• InChI Key： PGYXCXLLAGNLSL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC([N+](=O)[O-])=N1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 1.8
• Topological Polar Surface Area: 85

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on Methyl 2-chloro-6-nitropyridine-4-acetate

Comprehensive Overview of Methyl 2-chloro-6-nitropyridine-4-acetate (CAS No. 1807270-76-3)

Methyl 2-chloro-6-nitropyridine-4-acetate (CAS No. 1807270-76-3) is a specialized chemical compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a nitropyridine core with chloro and ester functional groups, makes it a valuable intermediate in synthetic chemistry. Researchers and manufacturers are increasingly interested in this compound due to its potential applications in drug discovery and crop protection formulations.

The compound’s CAS number 1807270-76-3 serves as a critical identifier for regulatory and sourcing purposes. In recent years, the demand for nitropyridine derivatives has surged, driven by advancements in heterocyclic chemistry and sustainable agriculture. A common query among scientists is: "What are the synthetic routes for Methyl 2-chloro-6-nitropyridine-4-acetate?" The answer lies in multi-step organic reactions, often involving nitration, esterification, and halogenation processes, which are optimized for yield and purity.

From an industrial perspective, Methyl 2-chloro-6-nitropyridine-4-acetate is gaining traction due to its role in developing biologically active molecules. For instance, it serves as a precursor for compounds with potential antimicrobial or herbicidal properties. This aligns with the growing focus on green chemistry and eco-friendly pesticides, topics frequently searched in academic and commercial databases. Researchers often explore its structure-activity relationship (SAR) to design novel agrochemicals with lower environmental impact.

Another hot topic is the scalability of its synthesis. Laboratories and pilot plants seek efficient methods to produce CAS 1807270-76-3 at scale without compromising quality. Questions like "How to optimize the purification of Methyl 2-chloro-6-nitropyridine-4-acetate?" are common in forums and technical discussions. Techniques such as column chromatography, recrystallization, or distillation are typically employed, depending on the desired application.

In the context of intellectual property, patents involving nitropyridine acetates have risen, reflecting their commercial significance. Companies investing in R&D often prioritize derivatives of 1807270-76-3 for their portfolios. Additionally, the compound’s spectroscopic data (e.g., NMR, IR, and mass spectra) is a frequent search term among analytical chemists verifying its identity in complex mixtures.

To address safety and handling, proper storage conditions for Methyl 2-chloro-6-nitropyridine-4-acetate are essential. While not classified as hazardous under standard guidelines, best practices recommend avoiding prolonged exposure and using personal protective equipment (PPE). This aligns with broader industry trends toward responsible chemical management and occupational health.

Looking ahead, the versatility of CAS 1807270-76-3 ensures its relevance in interdisciplinary research. Whether in medicinal chemistry for lead optimization or in material science for functionalized polymers, its applications continue to expand. As sustainability becomes a priority, innovations in catalytic processes for its synthesis may further enhance its appeal.